2-chloro-N-(2-(4-methyl-5-oxo-3-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)benzenesulfonamide

• IUPAC Name: 2-chloro-N-[2-(4-methyl-5-oxo-3-thiophen-2-yl-1,2,4-triazol-1-yl)ethyl]benzenesulfonamide
• InChI: InChI=1S/C15H15ClN4O3S2/c1-19-14(12-6-4-10-24-12)18-20(15(19)21)9-8-17-25(22,23)13-7-3-2-5-11(13)16/h2-7,10,17H,8-9H2,1H3
• InChI Key: OBLIWANBPPROFN-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN(C1=O)CCNS(=O)(=O)C2=CC=CC=C2Cl)C3=CC=CS3
• Molecular Formula: C15H15ClN4O3S2
• Molecular Weight: 398.9 g/mol

Description

2-chloro-N-(2-(4-methyl-5-oxo-3-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C15H15ClN4O3S2 and its molecular weight is 398.88. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activity

Research has explored derivatives of benzenesulfonamides for their potential anticancer properties. A study by Sławiński et al. (2012) synthesized novel derivatives as potential anticancer agents, showing remarkable activity against human tumor cell lines (Sławiński, Żołnowska, Orlewska, & Chojnacki, 2012). Similarly, compounds with modifications in the benzenesulfonamide structure have shown cytotoxic activity against various cancer cell lines, indicating the importance of structural variations in enhancing anticancer activity (Żołnowska, Sławiński, Pogorzelska, Szafrański, Kawiak, Stasiłojć, Belka, Ulenberg, & Bączek, 2016).

Antimicrobial Properties

Benzenesulfonamide derivatives have also been explored for their antimicrobial properties. A study highlights the synthesis and antimicrobial activity of arylazopyrazole pyrimidone clubbed heterocyclic compounds, indicating the potential of sulfonamide derivatives in combating microbial infections (Sarvaiya, Gulati, & Patel, 2019).

Carbonic Anhydrase Inhibition

Compounds incorporating benzenesulfonamide have been investigated for their carbonic anhydrase inhibitory activity. Nocentini et al. (2016) reported on the synthesis of benzenesulfonamides incorporating triazole moieties, showing significant inhibitory activity against human carbonic anhydrase isoforms, highlighting their potential in glaucoma treatment through intraocular pressure lowering (Nocentini, Ferraroni, Carta, Ceruso, Gratteri, Lanzi, Masini, & Supuran, 2016).